Cas no 1261647-42-0 (Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate
• CAS No: 1261647-42-0
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 4984605
• Update Time: 2025-10-29

Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H13F3O2/c1-3-17-11(16)7-9-4-5-10(8(2)6-9)12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： GEXSUZVYUYTXMH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OCC)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate

Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate (CAS No. 1261647-42-0): An Overview

Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate (CAS No. 1261647-42-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structure and properties, has found applications in various research and industrial settings. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, as well as its potential applications and recent research advancements.

Chemical Structure and Synthesis

Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate is a fluorinated aromatic ester with the molecular formula C₁₂H₁₃F₃O₂. The compound features a phenyl ring substituted with a methyl group at the 3-position and a trifluoromethyl group at the 4-position, attached to an ethyl acetate moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it highly valuable in various synthetic transformations.

The synthesis of Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate can be achieved through several routes. One common method involves the reaction of 3-methyl-4-(trifluoromethyl)phenylacetic acid with ethanol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). Another approach involves the esterification of the corresponding acid chloride with ethanol. These methods provide high yields and purity, making them suitable for both laboratory-scale synthesis and industrial production.

Physical and Chemical Properties

Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits a boiling point of approximately 180°C at atmospheric pressure and a melting point of around -5°C. Its density is approximately 1.2 g/cm³ at room temperature.

The presence of the trifluoromethyl group significantly influences the chemical properties of Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate. This group enhances the electron-withdrawing effect, leading to increased stability and reactivity in various chemical reactions. The compound also shows excellent thermal stability, making it suitable for use in high-temperature processes.

Applications in Research and Industry

Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate has found numerous applications due to its unique properties. In pharmaceutical research, it serves as an important intermediate in the synthesis of drugs with anti-inflammatory, antiviral, and anticancer activities. The trifluoromethyl group enhances the lipophilicity and metabolic stability of drug molecules, improving their pharmacokinetic profiles.

In materials science, Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate is used as a building block for the preparation of functional polymers and coatings. The fluorinated nature of the compound imparts hydrophobicity and oleophobicity to these materials, making them suitable for applications in surface protection and self-cleaning technologies.

Recent Research Advancements

The study of Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate has seen significant advancements in recent years. One notable area of research involves its use as a precursor for the synthesis of novel fluorinated compounds with enhanced biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of trifluoromethylated derivatives with potent antiviral properties against influenza A virus.

Another area of interest is the application of Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate in green chemistry. Researchers have explored environmentally friendly methods for its synthesis using catalytic systems that minimize waste generation and energy consumption. These efforts align with the growing demand for sustainable chemical processes in both academic and industrial settings.

Safety Considerations

While Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate is generally considered safe when handled properly, it is important to follow standard safety protocols during its use. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, Ethyl 3-methyl-4-(trifluoromethyl)phenylacetate (CAS No. 1261647-42-0) is a valuable compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structure and properties make it an essential intermediate in various synthetic processes. Ongoing research continues to uncover new uses and improvements in its synthesis methods, further solidifying its importance in these fields.